9-(3-Trichlorosilylprop-1-yl)carbazole

• CAS No.: 866454-41-3
• Molecular Formula: C15H14Cl3NSi
• Molecular Weight: 342.7 g/mol
• IUPAC Name: 3-carbazol-9-ylpropyl(trichloro)silane
• InChI: InChI=1S/C15H14Cl3NSi/c16-20(17,18)11-5-10-19-14-8-3-1-6-12(14)13-7-2-4-9-15(13)19/h1-4,6-9H,5,10-11H2
• InChI Key: BONDNCHCVVYGAU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3N2CCC[Si](Cl)(Cl)Cl

Description

9-(3-Trichlorosilylprop-1-yl)carbazole is a useful research compound. Its molecular formula is C15H14Cl3NSi and its molecular weight is 342.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a three-neck flask fitted with a reflux condenser and a dropping funnel were added the 3,6-bis(9-methylcarbazol-3-yl)-9-allylcarbazole (10 g), anhydrous THF (100 g), and platinum (0) 1,3-divinyl-1,1,3,3-tetramethyldisiloxane complex (250 mg of a 0.05% solution in anhydrous toluene). Then, trichlorosilane (30 g) was slowly added. When the addition of trichlorosilane was completed, the mixture was heated to 60° C. and maintained at that temperature for two hours. Then, the mixture was distilled at 0.02 torr to remove volatiles and gave 9-(3-trichlorosilylprop-1-yl)carbazole with a yield of about 5.6 g, at a concentration of about 90% by weight. 1 H NMR (CDCl3) δ 8.53 (d, 2 H, J=1.5 Hz); 8.46 (d, 2 H, J=1.2 Hz); 8.21 (d, 2 H, J=7.8 Hz); 7.87 (m, 4 H); 7.48 (m, 8 H); 7.27 (m, 2 H); 6.10 (m, 1 H); 5.40 (d, 1 H, J=9.0 Hz); 5.14 (d, 1 H, J=15.9 Hz); 5.00 (m, 2 H); 3.91 (s, 6 H).